Cas no 1082469-13-3 (5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product name: 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 1082469-13-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5799305
• PubChem ID: 28269138

5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• EN300-11704137
• 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 1082469-13-3

• Inchi： 1S/C10H13N3O3/c1-6(14)13-4-3-8-7(5-13)9(10(15)16)11-12(8)2/h3-5H2,1-2H3,(H,15,16)
• InChI Key： HIYUBTOOJMVIFQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C(C(=O)O)=NN(C)C=2CC1

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Comprehensive Overview of 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1082469-13-3)

5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1082469-13-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazolo[4,3-c]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid features an acetyl group at the 5-position and a carboxylic acid moiety at the 3-position, which enhances its reactivity and binding affinity. These functional groups make it a versatile intermediate for synthesizing more complex molecules. Recent studies have explored its role as a precursor for developing small-molecule inhibitors, particularly in the field of kinase inhibition, a hot topic in cancer and autoimmune disease research.

In the context of current trends, the demand for heterocyclic compounds like 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid has surged due to their relevance in AI-driven drug discovery. Computational tools, such as molecular docking and virtual screening, frequently utilize such scaffolds to predict interactions with biological targets. This aligns with the growing interest in machine learning applications in chemistry, a frequently searched topic in scientific forums and databases.

Another area of interest is the compound's potential in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly methods to produce 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid without hazardous solvents or high energy consumption. This resonates with the global push for environmentally friendly pharmaceutical manufacturing, a subject widely discussed in academic and industrial circles.

From a commercial perspective, CAS No. 1082469-13-3 is often listed in catalogs of specialty chemical suppliers, catering to the needs of medicinal chemists and biotech companies. Its applications extend to high-throughput screening and fragment-based drug design, both of which are critical in modern drug development pipelines. The compound's stability and solubility profile also make it suitable for in vitro and in vivo studies, further broadening its utility.

In summary, 5-acetyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid represents a promising scaffold in pharmaceutical research. Its structural features, combined with emerging trends like AI-assisted drug discovery and sustainable synthesis, position it as a valuable tool for scientists tackling complex diseases. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutic strategies.